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Compound of Interest

Compound Name: 3,5-Dimethoxytoluene

Cat. No.: B1218936 Get Quote

Essential Safety and Handling Guide for 3,5-
Dimethoxytoluene
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 3,5-Dimethoxytoluene in a laboratory setting. It is intended for

researchers, scientists, and professionals in drug development to ensure safe handling and

minimize risks.

Chemical and Physical Properties
3,5-Dimethoxytoluene is an organic aromatic compound. At room temperature, it is a colorless

to pale yellow liquid with a mild aromatic odor.[1]
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Property Value

Molecular Formula C₉H₁₂O₂

Molecular Weight 152.19 g/mol [2]

CAS Number 4179-19-5[1]

Density 1.039 g/mL at 25 °C

Boiling Point 244 °C

Flash Point 102 °C (215.6 °F) - closed cup

Refractive Index n20/D 1.522

Hazard Identification and Safety Precautions
3,5-Dimethoxytoluene is classified as a hazardous chemical. It is crucial to be aware of its

potential hazards before handling.

Hazard Statements:

Causes skin irritation (H315).

Causes serious eye irritation (H319).

May cause respiratory irritation (H335).

Precautionary Statements:

Avoid breathing dust/fume/gas/mist/vapors/spray.

Use only outdoors or in a well-ventilated area.

Wash face, hands, and any exposed skin thoroughly after handling.

Wear protective gloves/protective clothing/eye protection/face protection.

Store in a well-ventilated place. Keep container tightly closed.
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Store locked up.

Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory for handling 3,5-Dimethoxytoluene
to prevent exposure.

PPE Category Specification

Eye and Face Protection

Chemical splash goggles or a face shield

meeting EN166 or OSHA's eye and face

protection regulations in 29 CFR 1910.133.

Hand Protection

Chemical-resistant gloves, such as nitrile or

neoprene. It is recommended to wear a double

layer of gloves.

Body Protection

A flame-resistant laboratory coat should be worn

over clothing made of natural fibers (e.g.,

cotton). Avoid polyester and acrylic fabrics.

Footwear Closed-toe shoes are mandatory.

Respiratory Protection

All handling must be conducted in a well-

ventilated fume hood. If vapors or mists are

generated, use a NIOSH-approved respirator

with an appropriate filter (e.g., type ABEK

(EN14387) respirator filter).

Operational Plan: Step-by-Step Handling Procedure
Adherence to the following procedural steps is critical for the safe handling of 3,5-
Dimethoxytoluene.

1. Preparation:

Ensure that an eyewash station and safety shower are readily accessible and in close

proximity to the workstation.
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Work in a well-ventilated area, preferably a chemical fume hood.

Don all required personal protective equipment (PPE) as specified in the table above.

Keep the chemical container tightly closed when not in use.

2. Handling:

Avoid direct contact with skin and eyes.

Avoid inhalation of vapors or mists.

Prevent the formation of aerosols.

Use equipment and tools that are compatible with aromatic ethers.

3. In Case of Exposure:

If on skin: Wash with plenty of soap and water. If skin irritation occurs, seek medical

advice/attention. Take off contaminated clothing and wash it before reuse.

If in eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present

and easy to do. Continue rinsing. If eye irritation persists, get medical advice/attention.

If inhaled: Remove the person to fresh air and keep them comfortable for breathing. Call a

POISON CENTER or doctor if you feel unwell.

If swallowed: Clean the mouth with water and get medical attention.

Disposal Plan: Step-by-Step Waste Management
Proper disposal of 3,5-Dimethoxytoluene and its containers is crucial to prevent

environmental contamination and ensure safety.

1. Waste Segregation and Collection:

Collect waste 3,5-Dimethoxytoluene in a dedicated, properly labeled hazardous waste

container.
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Do not mix with other waste streams unless explicitly permitted by your institution's

Environmental Health & Safety (EHS) department.

For spills, absorb the material with an inert absorbent such as sand, silica gel, or vermiculite.

This absorbed material should be treated as hazardous waste.

2. Container Decontamination and Disposal:

Thoroughly empty all contents from the original container.

The first rinse of the container must be collected and disposed of as hazardous waste.

After thorough rinsing and air-drying, obliterate or remove the label before disposing of the

container as solid waste.

3. Professional Disposal:

Never pour 3,5-Dimethoxytoluene down the drain or dispose of it in regular trash.

Arrange for pickup and disposal through your institution's licensed professional waste

disposal service. Chemical waste generators must consult local, regional, and national

hazardous waste regulations for complete and accurate classification.
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Caption: Workflow for Safe Handling of 3,5-Dimethoxytoluene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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